N-(2-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide

• Molecular Formula: C15H21ClN2O
• Molecular Weight: 280.79 g/mol
• IUPAC Name: N-(2-chlorophenyl)-3-[ethyl(2-methylprop-2-enyl)amino]propanamide
• InChI: InChI=1S/C15H21ClN2O/c1-4-18(11-12(2)3)10-9-15(19)17-14-8-6-5-7-13(14)16/h5-8H,2,4,9-11H2,1,3H3,(H,17,19)
• InChI Key: AZCWBOYXJDHMBN-UHFFFAOYSA-N
• SMILES: CCN(CCC(=O)NC1=CC=CC=C1Cl)CC(=C)C

Description

N-(2-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide, also known as Clonidine, is a medication used to treat high blood pressure, attention deficit hyperactivity disorder (ADHD), and anxiety disorders. It belongs to the class of drugs known as alpha-2 adrenergic agonists. Clonidine is a widely studied compound, and its synthesis, mechanism of action, and physiological effects have been extensively researched.

Mechanism of Action

N-(2-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide works by binding to alpha-2 adrenergic receptors in the brain and peripheral nervous system. By doing so, it reduces the release of norepinephrine, a neurotransmitter that is involved in the regulation of blood pressure, heart rate, and anxiety. This leads to a decrease in blood pressure and a reduction in anxiety symptoms.
Biochemical and physiological effects:
N-(2-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide has several biochemical and physiological effects. It has been found to reduce sympathetic nervous system activity, leading to a decrease in heart rate and blood pressure. N-(2-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide also has sedative effects, which can be beneficial for patients with ADHD or anxiety disorders. Additionally, N-(2-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide has been found to have analgesic effects, which may be useful for treating neuropathic pain.

Advantages and Limitations for Lab Experiments

N-(2-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide has several advantages for lab experiments. It is a well-studied compound, with a known mechanism of action and physiological effects. Additionally, N-(2-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide is readily available and can be easily synthesized in the lab. However, there are also limitations to using N-(2-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide in lab experiments. It is a potent drug with potential side effects, which can make it difficult to use in certain experiments. Additionally, the effects of N-(2-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide can vary depending on the dose and route of administration, which can make it challenging to control for these variables in experiments.

Future Directions

There are several future directions for research on N-(2-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide. One area of research is the development of new formulations of N-(2-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide that can be more easily administered and have fewer side effects. Additionally, there is ongoing research on the potential use of N-(2-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide in treating other conditions, such as neuropathic pain and PTSD. Finally, there is a need for further research on the mechanisms of action of N-(2-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide, which could lead to the development of new drugs with similar effects.

Synthesis Methods

N-(2-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide can be synthesized through several methods, including the reaction between 2-chloro-N-(2-chloroethyl)acetamide and 2-methyl-2-propen-1-amine, or the reaction between 2-chloro-N-(2-chloroethyl)acetamide and 2-methyl-2-propen-1-ol. The synthesis process involves several steps, including the reaction of the starting materials, purification, and isolation of the final product.

Scientific Research Applications

N-(2-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide has been extensively studied for its therapeutic applications. It has been found to be effective in treating high blood pressure, ADHD, and anxiety disorders. N-(2-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide has also been studied for its potential use in treating opioid withdrawal symptoms and alcohol withdrawal symptoms. Additionally, N-(2-chlorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide has been investigated for its potential use in treating Tourette syndrome, post-traumatic stress disorder (PTSD), and neuropathic pain.